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Compound of Interest

Compound Name: Behenamide

Cat. No.: B136405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the fundamental physicochemical

properties of behenamide, specifically its molecular formula and weight. These core attributes

are foundational for its application in research and various industrial formulations.

Core Molecular Data
Behenamide, also known as docosanamide, is a long-chain saturated fatty amide.[1] Its

fundamental molecular properties are summarized below.

Table 1: Molecular Properties of Behenamide

Property Value References

Chemical Formula C₂₂H₄₅NO [1][2][3][4][5][6]

Molecular Weight 339.60 g/mol [3][4][7]

Exact Mass 339.5988 g/mol [8]

CAS Number 3061-75-4 [2][3][8]

Linear Formula CH₃(CH₂)₂₀CONH₂ [7]

Methodology for Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b136405?utm_src=pdf-interest
https://www.benchchem.com/product/b136405?utm_src=pdf-body
https://www.benchchem.com/product/b136405?utm_src=pdf-body
https://cymitquimica.com/cas/3061-75-4/
https://www.benchchem.com/product/b136405?utm_src=pdf-body
https://cymitquimica.com/cas/3061-75-4/
https://www.echemi.com/products/pid_Seven24088-docosanamide.html
https://www.scbt.com/p/behenamide-3061-75-4
https://www.medchemexpress.com/behenamide.html
https://www.evitachem.com/product/evt-304495
https://lipids.alfa-chemistry.com/product/behenamide-cas-3061-75-4-318362.html
https://www.scbt.com/p/behenamide-3061-75-4
https://www.medchemexpress.com/behenamide.html
https://www.sigmaaldrich.com/JP/ja/product/sial/16879
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C22H45NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H2,23,24)
https://www.echemi.com/products/pid_Seven24088-docosanamide.html
https://www.scbt.com/p/behenamide-3061-75-4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C22H45NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H2,23,24)
https://www.sigmaaldrich.com/JP/ja/product/sial/16879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular formula and weight of chemical compounds like behenamide are determined

through standard, high-precision analytical techniques. While specific experimental protocols

are proprietary to the conducting laboratory, the principles of the methodologies are well-

established.

Elemental Analysis: This technique determines the mass percentages of the constituent

elements (carbon, hydrogen, nitrogen, oxygen) in a pure sample. The resulting percentage

composition is used to derive the empirical formula, which is then confirmed as the molecular

formula using mass spectrometry data.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to accurately

measure the mass-to-charge ratio of the ionized molecule.[5] This provides a precise

molecular weight, allowing for the confirmation of the elemental composition and structural

integrity of the compound.[5] The exact mass obtained from MS is crucial for distinguishing

between compounds with the same nominal mass but different atomic compositions.

The workflow for these analytical determinations follows a standardized process from sample

preparation to final data verification.
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Caption: Analytical workflow for determining the molecular formula and weight of behenamide.

Chemical Structure and Synonyms
Behenamide consists of a 22-carbon saturated fatty acid backbone attached to an amide

functional group.[5] This long, linear hydrocarbon chain contributes to its waxy texture and

hydrophobic properties.[1][5]

Common synonyms for behenamide include:

Docosanamide[3][6][8]
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Behenic acid amide[2][8]

Amide C22[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.echemi.com/products/pid_Seven24088-docosanamide.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C22H45NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H2,23,24)
https://www.scbt.com/p/behenamide-3061-75-4
https://lipids.alfa-chemistry.com/product/behenamide-cas-3061-75-4-318362.html
https://www.benchchem.com/product/b136405?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/3061-75-4/
https://www.echemi.com/products/pid_Seven24088-docosanamide.html
https://www.scbt.com/p/behenamide-3061-75-4
https://www.medchemexpress.com/behenamide.html
https://www.evitachem.com/product/evt-304495
https://lipids.alfa-chemistry.com/product/behenamide-cas-3061-75-4-318362.html
https://www.sigmaaldrich.com/JP/ja/product/sial/16879
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C22H45NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H2,23,24)
https://www.benchchem.com/product/b136405#behenamide-molecular-weight-and-formula
https://www.benchchem.com/product/b136405#behenamide-molecular-weight-and-formula
https://www.benchchem.com/product/b136405#behenamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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